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Compound of Interest

Compound Name: Aluminum oxide hydroxide

Cat. No.: B075778 Get Quote

Essential Safety and Handling Guide for Aluminum
Oxide Hydroxide
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling aluminum oxide hydroxide, including operational and disposal plans.

Personal Protective Equipment (PPE)
To ensure personal safety in the laboratory, the following personal protective equipment is

essential when handling aluminum oxide hydroxide.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

is recommended if there is a

risk of splashing.[1][2][3]

Hand Protection Gloves

Wear appropriate protective

gloves, such as nitrile rubber,

to prevent skin exposure.[1][4]

[5]

Body Protection Protective Clothing

A lab coat is standard. For

larger quantities, a base-

resistant apron or smock is

recommended to prevent skin

exposure.[1][2]

Respiratory Protection Dust Respirator

Recommended when dust is

generated. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

should be followed.[1][3][4][6]

Occupational Exposure Limits
While aluminum oxide hydroxide is generally not classified as hazardous, it is important to be

aware of the occupational exposure limits for aluminum compounds to minimize inhalation

risks.
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Organization
Exposure Limit (Time-
Weighted Average)

Fraction

ACGIH 1 mg/m³[7][8] Respirable

OSHA 15 mg/m³[8] Total Dust

OSHA 5 mg/m³[8] Respirable

MAK 4 mg/m³[7] Inhalable

MAK 1.5 mg/m³[7] Respirable

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to maintaining a safe laboratory

environment.

Handling Procedures
Ventilation: Always handle aluminum oxide hydroxide in a well-ventilated area.[2][9] Use

local exhaust ventilation where dust may be generated.[1]

Avoid Dust: Minimize dust generation and accumulation during handling.[1][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][2][9]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[1][2][3]

Storage Procedures
Container: Store in a tightly closed, properly labeled container.[3][9] Polyethylene or

polypropylene containers are suitable.[2][10]

Conditions: Keep in a cool, dry, and well-ventilated area.[1][3][9]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and bases.[1][9][11]
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Preparation
- Assess Risks
- Wear full PPE

Handling
- Use in well-ventilated area
- Minimize dust generation

Proceed with caution

Storage
- Tightly sealed container
- Cool, dry, ventilated area

If not all material is used

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

After experiment is completeFor subsequent use

Click to download full resolution via product page

Procedural workflow for the safe handling of Aluminum Oxide Hydroxide.

Disposal Plan
Proper disposal of aluminum oxide hydroxide is crucial to ensure environmental protection

and regulatory compliance. Although not typically classified as hazardous waste, it must be

managed responsibly.[12]

Spill Cleanup
Dry Spills: Gently sweep or vacuum the spilled material to avoid creating dust.[2][3][12]

Place the collected material into a clean, dry, sealable, and labeled container for disposal.[2]

[12]

Wet Spills: Use an inert absorbent material to contain the spill, then collect it into a suitable

container.[12]
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Waste Disposal
Segregation: Do not mix aluminum oxide hydroxide waste with other chemical waste.[12]

Keep it in its original or a compatible, clearly labeled container.[2][12]

Containment: Ensure the waste container is securely sealed to prevent leaks or spills.[12]

Professional Disposal: The recommended method of disposal is to contact a licensed

professional waste disposal service.[12] Adhere to all national, state, and local environmental

regulations.[9][12]

Prohibition: Do not discharge aluminum oxide hydroxide into sewers or waterways.[2][12]
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- Avoid dust

Is it a dry powder?

Wet Spill
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Decision workflow for the safe disposal of aluminum oxide hydroxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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